Cas no 93778-05-3 (2-[(4-amino-3-ethyl-5-methylphenyl)methyl]-4-[(4-aminophenyl)methyl]aniline)

• Product name: 2-[(4-amino-3-ethyl-5-methylphenyl)methyl]-4-[(4-aminophenyl)methyl]aniline
• CAS No: 93778-05-3
• MF: C₂₃H₂₇N₃
• MW: 345.480585336685
• CID: 1000065
• PubChem ID: 3022320

2-[(4-amino-3-ethyl-5-methylphenyl)methyl]-4-[(4-aminophenyl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-3-ethyl-5-methylphenyl)methyl]-4-[(4-aminophenyl)methyl]aniline
• 4-[[2-amino-5-[(4-aminophenyl)methyl]phenyl]methyl]-2-ethyl-6-methylaniline
• EINECS 298-138-1
• NS00039609
• 2-((4-Amino-3-ethyl-5-methylphenyl)methyl)-4-((4-aminophenyl)methyl)aniline
• DTXSID70239623
• 93778-05-3
• VLTOJJNAVJHSOQ-UHFFFAOYSA-N

• Inchi： InChI=1S/C23H27N3/c1-3-19-13-18(10-15(2)23(19)26)14-20-12-17(6-9-22(20)25)11-16-4-7-21(24)8-5-16/h4-10,12-13H,3,11,14,24-26H2,1-2H3
• InChI Key： VLTOJJNAVJHSOQ-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=CC(=C1)CC2=C(C=CC(=C2)CC3=CC=C(C=C3)N)N)C)N

Computed Properties

• Exact Mass: 345.220498
• Monoisotopic Mass: 345.220498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 78.1

Experimental Properties

• Density: 1.135
• Boiling Point: 560.9°C at 760 mmHg
• Flash Point: 323.3°C
• Refractive Index: 1.657